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Compound of Interest

Compound Name: Boc-N-Me-Glu-OH
CAS No.: 2044709-99-9
Cat. No.: B1286515
Get Quote
. J

N-tert-butoxycarbonyl-N-methyl-glutamic acid is a synthetic derivative of glutamic acid, a
naturally occurring amino acid. Its structure is defined by two key modifications that are crucial
for its utility in organic synthesis:

* Boc Protecting Group: The a-amino group is protected by a tert-butoxycarbonyl (Boc) group.
This acid-labile protecting group is stable under most basic and nucleophilic conditions,
preventing unwanted side reactions during peptide synthesis.[1]

* N-Methylation: The amide nitrogen is methylated, a modification that imparts significant and
desirable properties to peptide-based therapeutics.

These features make Boc-N-Me-Glu-OH an invaluable tool in peptide chemistry and drug
discovery. The molecule exists as two stereoisomers, the D- and L-enantiomers, which are
distinct in their spatial arrangement and biological activity.

Physicochemical Data Summary
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Property Data Source(s)
Molecular Formula C11H19NOe [21[3114]
Molecular Weight 261.27 g/mol [21[31[5]

(2R)-2-[methyl-[(2-
methylpropan-2-

IUPAC Name (D-form) ) [6]
yl)oxycarbonyllJamino]pentane

dioic acid

(2S)-2-[methyl-[(2-
methylpropan-2-

IUPAC Name (L-form) ] N/A
yl)oxycarbonyllJamino]pentane
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Typically a white to off-white
Appearance B N/A
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N Soluble in organic solvents like
Solubility DME and DEM N/A
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Structural Diagram

Caption: Chemical structure of Boc-N-Me-Glu-OH.

Strategic Importance in Medicinal Chemistry

The incorporation of N-methylated amino acids into a peptide sequence is a deliberate strategy
to enhance its therapeutic potential. This modification offers two primary advantages:

 Increased Proteolytic Stability: The methyl group on the amide nitrogen sterically hinders the
approach of proteases, enzymes that degrade peptides. This protection slows down the
cleavage of the adjacent peptide bond, leading to a significantly longer in vivo half-life for the
peptide drug.[6]

o Conformational Constraint: N-methylation restricts the rotation around the N-Ca bond of the
peptide backbone. This reduces the conformational flexibility of the peptide, which can be
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leveraged to lock the molecule into a specific, biologically active secondary structure (e.g., a
B-turn or helix) that is optimal for binding to its target receptor.[6]

The D-enantiomer, Boc-N-Me-D-Glu-OH, is particularly valuable for creating peptide-based
modulators of the N-methyl-D-aspartate (NMDA) receptor, a critical target in neuroscience.[7]
Dysfunction of the NMDA receptor is implicated in numerous neurological disorders, and
peptides containing N-methyl-D-glutamic acid can act as antagonists, preventing the excessive
neuronal calcium influx that leads to excitotoxicity.[7]

Synthesis of Boc-N-Me-Glu-OH

The synthesis of Boc-N-Me-Glu-OH from its parent amino acid, D- or L-glutamic acid, is a
multi-step process that requires careful control to avoid side reactions like over-methylation and
racemization. A general, plausible synthetic workflow is outlined below.

(e.g., Benzyl Esters) (e.g., via Sulfonamide intermediate) (Sulfonamide removal) (Add Bocz0)

Synthesis Pathway
D- or L-Glutamic Acid Protect Carboxyl Groups N-Methylation Deprotect Amino Group eprof ec’ arn 0; is Boc-N-Me-Glu-OH

Click to download full resolution via product page
Caption: General workflow for the synthesis of Boc-N-Me-Glu-OH.
Causality Behind the Workflow:

e Carboxyl Group Protection: The two carboxylic acid groups of glutamic acid are highly
reactive and must be protected (e.g., as benzyl esters) to prevent them from interfering with
the subsequent N-methylation step.[6]

» N-Methylation: Direct methylation of the amino group is challenging. A common, more
controlled strategy involves first reacting the amine with a sulfonyl chloride (like tosyl
chloride). The resulting sulfonamide is more easily and cleanly methylated.

e Amine Deprotection & Boc Protection: After methylation, the sulfonamide group is removed
to reveal the secondary N-methyl amine. This amine is then immediately protected with a
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Boc group using di-tert-butyl dicarbonate (Boc20) to prepare it for peptide synthesis.[1]

» Final Deprotection: Finally, the protecting groups on the side-chain carboxyl groups are
removed (e.g., via hydrogenolysis for benzyl esters) to yield the final product.

Experimental Protocols: Incorporation into Peptides

The primary challenge in using Boc-N-Me-Glu-OH is the steric hindrance caused by the N-
methyl group, which significantly slows down peptide bond formation. This necessitates the use
of more potent coupling reagents and optimized reaction conditions to achieve high yields and
avoid incomplete reactions, which lead to deletion sequences in the final peptide.

Recommended Coupling Reagents

Standard coupling reagents like HBTU are often less effective for N-methylated residues. The
following reagents are recommended for their higher reactivity and ability to overcome steric

hindrance.

Reagent Full Name Rationale for Use Source(s)
1- Highly efficient and
[Bis(dimethylamino)m fast-acting. The
ethylene]-1H-1,2,3- incorporated HOAt

HATU _ _ [8]
triazolo[4,5- moiety helps suppress
b]pyridinium 3-oxid racemization. Often
hexafluorophosphate the preferred choice.

A powerful

Bromo-tris-pyrrolidino-  phosphonium-based

PyBrOP phosphonium reagent effective for [8][9]

hexafluorophosphate

sterically hindered

couplings.

Protocol: Solid-Phase Peptide Synthesis (SPPS) using

HATU

This protocol outlines the manual coupling of a single Boc-N-Me-Glu-OH residue onto a resin-

bound peptide chain with a free N-terminal amine.
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Materials:

Resin-bound peptide with a free N-terminal amine

e Boc-N-Me-L-Glu-OH or Boc-N-Me-D-Glu-OH

e HATU

» N,N-Diisopropylethylamine (DIPEA)

e Anhydrous N,N-Dimethylformamide (DMF)

e 20% (v/v) Piperidine in DMF

e Dichloromethane (DCM)

» Bromophenol blue test solution
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4 SPPS Coupling Cycle for N-Methylated Residues

Start: Resin with N-terminal
Fmoc-protected peptide

1. Fmoc Deprotection
(20% Piperidine/DMF)

3. Pre-activation of Amino Acid
(Boc-N-Me-Glu-OH + HATU + DIPEA in DMF)

2. Wash Resin
(DMF, DCM)

4. Coupling
(Add activated mixture to resin)

Incomplete
(Recouple)

5. Monitor Reaction
(Bromophenol Blue Test)

6. Wash Resin
(DMF, DCM)

End: Elongated Peptide Chain

Click to download full resolution via product page

Caption: Logical steps in an SPPS coupling cycle for Boc-N-Me-Glu-OH.
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Step-by-Step Methodology:

e Resin Preparation: Swell the resin-bound peptide in DMF for 30-60 minutes in a suitable
reaction vessel.

e Boc Deprotection:

Drain the DMF from the swollen resin.

[¢]

Add a solution of 50% trifluoroacetic acid (TFA) in DCM. Agitate for 5 minutes.[9]

[¢]

[e]

Drain the solution, and repeat the TFA/DCM treatment for an additional 20-30 minutes to
ensure complete deprotection.

[e]

Wash the resin thoroughly with DCM (3x), followed by DMF (5x).
e Amino Acid Activation & Coupling:

o In a separate vessel, dissolve 2.0-4.0 equivalents of Boc-N-Me-Glu-OH and a near-
equimolar amount (e.g., 1.9-3.9 eq.) of HATU in anhydrous DMF.[8]

o Add 4.0-8.0 equivalents of DIPEA to the activation mixture. The base is critical for
generating the carboxylate anion.

o Allow the activation to proceed for 2-5 minutes at room temperature.

o Drain the wash solvent from the resin and immediately add the activated amino acid
solution.

o Agitate the reaction mixture for 1-4 hours. Longer coupling times are often required for N-
methylated residues.

e Monitoring the Coupling:

o Perform a bromophenol blue test to check for reaction completion.[8] A standard Kaiser
test will give a false negative for the secondary amine of the N-methylated residue.
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o If the test indicates incomplete coupling (a blue/green color), drain the solution and repeat
the coupling step with a freshly prepared activated amino acid solution.

o Washing: Once the coupling is complete (a yellow color), drain the coupling solution. Wash
the resin thoroughly with DMF (5x) and DCM (3x) to remove all excess reagents and
byproducts. The resin is now ready for the next coupling cycle.

Protocol: Solution-Phase Synthesis using HBTU/HOBt

This protocol describes the coupling of Boc-N-Me-D-Glu-OH to a C-terminally protected amino
acid ester (H-Xaa-OR) in solution.

Materials:

Boc-N-Me-D-Glu-OH

C-terminally protected amino acid (e.g., H-Phe-OMe)

HBTU and HOBt (1-Hydroxybenzotriazole)

DIPEA

Anhydrous DMF
Step-by-Step Methodology:

o Reactant Dissolution: In a round-bottom flask under an inert atmosphere (Nitrogen or Argon),
dissolve Boc-N-Me-D-GIlu-OH (1.0 eq) in anhydrous DMF.

e Activation: Add HBTU (1.0 eq) and HOBt (1.0 eq) to the solution. The HOBL is crucial for
suppressing racemization during activation.

o Base Addition: Add DIPEA (2.0 eq) and stir the mixture for 5-10 minutes to pre-activate the
carboxylic acid, forming the reactive HOBt-ester.[7]

e Coupling: Add the C-terminally protected amino acid (H-Xaa-OR’, 1.0 eq) to the reaction
mixture.
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Reaction: Stir the reaction at room temperature for 2-4 hours.
Monitoring and Workup:
o Monitor the reaction progress by Thin-Layer Chromatography (TLC).

o Once complete, perform a standard aqueous workup (e.g., washing with 1N HCI,
saturated NaHCOs solution, and brine) to remove unreacted starting materials and
byproducts.

o Dry the organic layer over anhydrous Na2SOa4, filter, and concentrate under reduced

pressure.

Purification and Characterization: Purify the crude dipeptide product by silica gel column
chromatography. Confirm the structure and purity using NMR spectroscopy and mass
spectrometry.[7]

Conclusion

N-tert-butoxycarbonyl-N-methyl-glutamic acid is a high-value, specialized building block that

empowers medicinal chemists to design next-generation peptide therapeutics. While its N-

methylated structure presents synthetic challenges, these are readily overcome through the

selection of appropriate high-potency coupling reagents and the optimization of reaction

protocols. The ability to confer enhanced proteolytic stability and conformational rigidity makes

Boc-N-Me-Glu-OH an essential component in the development of novel, more effective

peptide-based drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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